4-fluoro-1-methylpyrrolidin-3-amine dihydrochloride
Overview
Description
4-Fluoro-1-methylpyrrolidin-3-amine dihydrochloride (4F-MPH-DHC) is a synthetic molecule that has been used in a variety of scientific research applications. It is a derivative of the parent compound pyrrolidin-3-amine (PMA), and is a potent stimulant with a wide range of pharmacological effects. 4F-MPH-DHC is an example of a drug that has been developed for use in laboratory experiments and clinical trials.
Scientific Research Applications
4-fluoro-1-methylpyrrolidin-3-amine dihydrochloride is widely used in scientific research due to its ability to act as a stimulant. It has been used in studies of the effects of stimulants on behavior, cognition, and learning, as well as in studies of the effects of stimulants on the brain. This compound has also been used in studies of the effects of stimulants on appetite and food intake, as well as in studies of the effects of stimulants on the cardiovascular system.
Mechanism of Action
4-fluoro-1-methylpyrrolidin-3-amine dihydrochloride acts as a stimulant by increasing the activity of the neurotransmitters dopamine and norepinephrine in the brain. These neurotransmitters are involved in the regulation of mood, motivation, and reward. Additionally, this compound increases the release of glutamate, which is a neurotransmitter involved in learning and memory.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, as well as to increase levels of cortisol and adrenaline. It has also been shown to increase levels of the neurotransmitters dopamine and norepinephrine, as well as to increase the release of glutamate. Additionally, this compound has been shown to increase levels of the hormones oxytocin and vasopressin.
Advantages and Limitations for Lab Experiments
4-fluoro-1-methylpyrrolidin-3-amine dihydrochloride has several advantages for use in laboratory experiments. It is a potent stimulant, with a wide range of pharmacological effects, and it is relatively easy to synthesize. Additionally, this compound is relatively stable, and can be stored for long periods of time without significant degradation.
However, this compound also has several limitations for use in laboratory experiments. It is a relatively new compound, and as such, there is limited information available regarding its safety and efficacy. Additionally, this compound is not approved for use in humans, and as such, laboratory experiments involving this compound should be conducted with caution.
Future Directions
There are a number of potential future directions for research involving 4-fluoro-1-methylpyrrolidin-3-amine dihydrochloride. These include further studies of the effects of this compound on behavior, cognition, and learning; studies of the effects of this compound on appetite and food intake; studies of the effects of this compound on the cardiovascular system; and studies of the effects of this compound on the brain. Additionally, further studies of the safety and efficacy of this compound should be conducted. Finally, further research into the potential therapeutic uses of this compound should be undertaken.
Synthesis Methods
4-fluoro-1-methylpyrrolidin-3-amine dihydrochloride can be synthesized from PMA via a two-step process. In the first step, PMA is reacted with 4-fluorobenzaldehyde in the presence of an acid catalyst to form 4-fluoro-1-methylpyrrolidine-3-carboxylic acid (4F-MPH-CA). In the second step, 4F-MPH-CA is treated with hydrochloric acid to produce this compound.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-fluoro-1-methylpyrrolidin-3-amine dihydrochloride involves the reaction of 4-fluoro-1-methylpyrrolidin-3-amine with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "4-fluoro-1-methylpyrrolidin-3-amine", "Hydrochloric acid" ], "Reaction": [ "To a solution of 4-fluoro-1-methylpyrrolidin-3-amine in water, add hydrochloric acid dropwise with stirring.", "Continue stirring the mixture for several hours at room temperature.", "Filter the resulting solid and wash with water to obtain the dihydrochloride salt of 4-fluoro-1-methylpyrrolidin-3-amine." ] } | |
| 1782470-60-3 | |
Molecular Formula |
C5H13Cl2FN2 |
Molecular Weight |
191.07 g/mol |
IUPAC Name |
4-fluoro-1-methylpyrrolidin-3-amine;dihydrochloride |
InChI |
InChI=1S/C5H11FN2.2ClH/c1-8-2-4(6)5(7)3-8;;/h4-5H,2-3,7H2,1H3;2*1H |
InChI Key |
JXMLGRVATCQJEV-UHFFFAOYSA-N |
Canonical SMILES |
CN1CC(C(C1)F)N.Cl.Cl |
Purity |
95 |
Origin of Product |
United States |
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